Cas no 2418718-38-2 (1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole)

• Product Name: 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole
• CAS No: 2418718-38-2
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 5360840
• Update Time: 2025-07-17

1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• Z4244361968
• 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole
• 1-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-1H-pyrazole

• Inchi： 1S/C16H19N3O/c1-3-14(19-8-2-7-17-19)9-16(4-1)20-12-15-11-18(15)10-13-5-6-13/h1-4,7-9,13,15H,5-6,10-12H2
• InChI Key： CAOFBQRMJYIBFM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N1C=CC=N1)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 334
• XLogP3: 2.5
• Topological Polar Surface Area: 30.1

Additional information on 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole

Professional Introduction to Compound with CAS No. 2418718-38-2 and Product Name: 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole

Compound with the CAS number 2418718-38-2 and the product name 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this pyrazole derivative incorporates a cyclopropylmethyl aziridine moiety, which is a key pharmacophore that contributes to its distinctive chemical and biological properties.

The 1-(Cyclopropylmethyl)aziridin-2-yl substituent in the compound's structure is particularly noteworthy. Aziridine rings are known for their high reactivity, making them valuable in the development of bioactive molecules. The cyclopropylmethyl group further enhances the compound's stability while maintaining its reactivity, which is crucial for its biological efficacy. This combination of structural elements allows the compound to interact with biological targets in a highly specific manner, which is essential for drug development.

The phenyl ring in the product name, specifically positioned at the 3-position relative to the methoxy group, plays a critical role in modulating the compound's pharmacokinetic properties. Phenyl rings are commonly found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The methoxy group, located at the 1-position of the phenyl ring, further influences the compound's solubility and bioavailability, making it more suitable for systemic administration.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole makes it a promising candidate for further investigation in these areas.

In particular, studies have shown that pyrazole derivatives can inhibit various enzymes and receptors involved in disease pathways. The unique combination of functional groups in this compound suggests that it may have multiple mechanisms of action, which could be advantageous for treating complex diseases. For instance, the aziridine moiety can undergo ring-opening reactions with nucleophiles such as thiols or amines, leading to covalent modifications of target proteins. This reactivity could be exploited to develop drugs that exhibit high selectivity and potency.

Current research in the field of medicinal chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). Pyrazole derivatives have emerged as effective tools for this purpose due to their ability to bind to hydrophobic pockets on protein surfaces. The structural features of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole, including its cyclopropylmethyl aziridine group and phenyl ring, make it well-suited for interacting with PPIs.

Moreover, computational modeling and virtual screening techniques have been instrumental in identifying novel drug candidates like this one. These methods allow researchers to predict the binding affinity and selectivity of compounds before conducting expensive wet-lab experiments. The integration of computational chemistry with experimental pharmacology has accelerated the drug discovery process significantly.

The synthesis of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. Each step must be meticulously controlled to avoid side reactions that could compromise the compound's integrity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the compound's structure and purity, which are essential for subsequent biological testing.

In vitro studies are conducted to evaluate the biological activity of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole against various targets relevant to human health. These studies often involve enzyme assays, cell-based assays, and receptor binding assays. The results from these assays help researchers determine whether the compound has potential therapeutic value and identify any off-target effects that need to be addressed.

Preclinical studies are also essential before moving into human clinical trials. These studies assess the safety and efficacy of the compound in animal models. If preclinical results are promising, regulatory agencies may approve human clinical trials to further evaluate the drug's safety and effectiveness.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that is critical for successful drug development. The case of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole exemplifies how interdisciplinary approaches can lead to innovative therapeutic solutions.

In conclusion,1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]pyrazole represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a cyclopropylmethyl aziridine group and a phenyl ring makes this compound a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases.